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Compound of Interest

Compound Name: Phenyl acrylate

Cat. No.: B1345186

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of
phenyl acrylate, a versatile aromatic monomer. The information is curated for researchers,
scientists, and professionals in drug development and polymer chemistry, with a focus on
delivering precise data and actionable experimental protocols.

Core Properties of Phenyl Acrylate

Phenyl acrylate is a colorless to light yellow liquid that serves as a valuable building block in
the synthesis of specialty polymers. Its phenyl group imparts notable characteristics such as
enhanced UV absorption, increased rigidity, improved thermal stability, and greater
hydrophobicity to the resulting polymers.[1][2] These properties make it a monomer of interest
in the formulation of advanced coatings, high-performance adhesives, optical polymers with a
high refractive index, and robust resins and composites.[1][2]

Physicochemical Properties

The fundamental physicochemical properties of phenyl acrylate are summarized in the table
below, providing a quick reference for experimental and theoretical applications.
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Property Value Unit Source(s)
Molecular Formula CoHsO2 [3]

Molecular Weight 148.16 g/mol [3]

Density 1.076 g/cm3 [4]

Boiling Point 89-90 °C at 12 mmHg [4]

Melting Point

(Predicted) 180 © )
Refractive Index 1.518 -1.521 at 20°C [2]

Flash Point 88 °C

Insoluble in water.
- Soluble in ketones,
Solubility ] [4]
esters, and aromatic

hydrocarbons.

Spectroscopic Data

The following table summarizes key spectroscopic data for phenyl acrylate, which is crucial for
its identification and characterization.

Spectroscopy Data Highlights
1H NMR Spectra available for review.
13C NMR Spectra available for review.[5]

The spectrum is dominated by the characteristic
peaks of the ester group, including the C=0
stretch (around 1730 cm~1), C-C-O stretch, and
O-C-C stretch.[6]

Infrared (IR)

Mass Spectrometry Molecular lon Peak (M*): m/z = 148.[3]

Synthesis and Polymerization Protocols
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Detailed methodologies for the synthesis and polymerization of phenyl acrylate are essential
for its practical application in research and development.

Synthesis of Phenyl Acrylate

While a specific detailed protocol for the direct synthesis of phenyl acrylate was not found in
the provided search results, a general procedure can be adapted from the synthesis of similar
compounds like phenyl methacrylate.[7] The following is a representative protocol for the
esterification reaction to produce phenyl acrylate.

Reaction: Acryloyl chloride reacts with phenol in the presence of a base to yield phenyl
acrylate.

Materials:

o Acryloyl chloride

e Phenol

e Triethylamine

e Anhydrous dichloromethane

 Dilute hydrochloric acid

o Saturated sodium bicarbonate solution
e Anhydrous sodium sulfate

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve phenol (1.0 equivalent) in
anhydrous dichloromethane.

Cool the solution in an ice bath.

Slowly add acryloyl chloride (1.1 equivalents) to the solution.

Add triethylamine (1.2 equivalents) dropwise to the reaction mixture.
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 Allow the reaction to warm to room temperature and stir for 12 hours.

» Monitor the reaction progress using thin-layer chromatography.

o Upon completion, transfer the reaction mixture to a separatory funnel.

o Wash the organic layer with dilute hydrochloric acid to remove excess triethylamine.
» Wash with a saturated sodium bicarbonate solution to neutralize any remaining acid.
« Wash with brine and dry the organic layer over anhydrous sodium sulfate.

« Filter the solution and remove the solvent under reduced pressure to obtain the crude
product.

Purify the crude phenyl acrylate by vacuum distillation or column chromatography.

Reversible Addition-Fragmentation Chain-transfer
(RAFT) Polymerization of Phenyl Acrylate

RAFT polymerization is a controlled radical polymerization technique that can be used to
synthesize well-defined polymers of phenyl acrylate.[3] The following is a typical protocol for
the RAFT aqueous emulsion polymerization of phenyl acrylate.[3]

Materials:

» Phenyl acrylate (PhA) monomer

o Poly(dimethyl acrylamide) (PDMAC) macro-chain transfer agent (macro-CTA)
« Initiator (e.g., a water-soluble azo initiator like VA-044)

o Deionized water

Procedure:

¢ In a Schlenk flask, dissolve the PDMAC macro-CTA in deionized water.
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e Add the phenyl acrylate monomer to the solution.
e Add the initiator to the reaction mixture.

o Seal the flask and deoxygenate the solution by purging with an inert gas (e.g., nitrogen or
argon) for 30 minutes while cooling in an ice bath.

o Immerse the flask in a preheated oil bath at the desired reaction temperature (e.g., 70°C).

o Allow the polymerization to proceed for the desired time to achieve high monomer
conversion.

e Quench the polymerization by cooling the reaction mixture to room temperature and
exposing it to air.

o Characterize the resulting polymer for its molecular weight and dispersity using techniques
like gel permeation chromatography (GPC).

Visualizing Experimental Workflows

Diagrams are crucial for understanding the logical flow of experimental processes. Below are
Graphviz diagrams illustrating the synthesis and polymerization workflows.
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Reactants

Dichloromethane
Triethylamine
Acryloyl Chioride
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Click to download full resolution via product page

Caption: Workflow for the synthesis of phenyl acrylate via esterification.
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Termination & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenyl Acrylate: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345186#what-are-the-properties-of-phenyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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